Cas no 2172227-41-5 (methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate)

• Product Name: methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate
• CAS No: 2172227-41-5
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5837872
• PubChem ID: 165504638
• Update Time: 2025-05-25

methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate
• methyl 4-[(5-butylpyridin-3-yl)sulfanyl]butanoate
• EN300-1478336
• 2172227-41-5

• Inchi： 1S/C14H21NO2S/c1-3-4-6-12-9-13(11-15-10-12)18-8-5-7-14(16)17-2/h9-11H,3-8H2,1-2H3
• InChI Key： NVOCNUGYMLJPFJ-UHFFFAOYSA-N
• SMILES： S(C1=CN=CC(=C1)CCCC)CCCC(=O)OC

Computed Properties

• Exact Mass: 267.12930009g/mol
• Monoisotopic Mass: 267.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.5Ų

Additional information on methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate

Methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate: A Comprehensive Overview

Methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate, identified by the CAS number 2172227-41-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. The name itself is a testament to its intricate molecular architecture, combining elements of pyridine, sulfur, and ester functionalities.

The core structure of methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate revolves around a pyridine ring substituted with a butyl group at the 5-position and a sulfanyl (thioether) group at the 3-position. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications. The sulfanyl group, in particular, plays a crucial role in modulating the compound's reactivity and solubility, which are critical factors in its potential therapeutic applications.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry. Methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate has been explored as a potential candidate for anti-inflammatory and antioxidant therapies. Its ability to scavenge free radicals and inhibit pro-inflammatory enzymes has been validated through in vitro assays, suggesting its potential as a lead compound for drug development.

The synthesis of methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate involves a multi-step process that combines principles of organic synthesis, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance the efficiency of this process, reducing reaction times while maintaining high yields. This approach not only streamlines production but also aligns with the growing trend toward sustainable chemical manufacturing.

In terms of applications, methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate has shown promise in the development of biocompatible materials. Its sulfur-based functionality enables strong interactions with biological systems, making it a candidate for use in drug delivery systems and bioactive surface coatings. Recent research has demonstrated its ability to enhance cellular adhesion and proliferation when incorporated into polymer matrices, opening new avenues for tissue engineering applications.

The pharmacokinetic profile of methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate has also been investigated. Studies indicate that it exhibits moderate bioavailability when administered orally, with favorable absorption characteristics in preclinical models. This property is advantageous for drugs targeting chronic conditions that require sustained release mechanisms.

Moreover, the compound's stability under physiological conditions has been evaluated through accelerated aging studies. Results suggest that methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate maintains its integrity under conditions mimicking human body environments, which is essential for ensuring its efficacy and safety during long-term therapeutic use.

In conclusion, methyl 4-(5-butylpyridin-3-yl)sulfanylbutanoate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a promising candidate for future innovations in medicine and materials science.